2,6-dichlorobenzyl benzoate
Overview
Description
2,6-dichlorobenzyl benzoate (DCBB) is a chemical compound that has been used extensively in scientific research due to its unique properties. It is a white crystalline powder that is soluble in organic solvents and is commonly used as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 2,6-dichlorobenzyl benzoate is not fully understood, but it is thought to work by inhibiting the growth and replication of cells. It has been shown to have antifungal, antibacterial, and antitumor effects, making it a promising candidate for further research.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of protein synthesis and the disruption of cell membrane integrity. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,6-dichlorobenzyl benzoate in laboratory experiments is its high purity and stability. It is also relatively easy to synthesize, making it a cost-effective reagent. However, this compound can be toxic if ingested or inhaled, and care should be taken when handling it.
Future Directions
There are many potential future directions for research involving 2,6-dichlorobenzyl benzoate. One area of interest is its potential use as a treatment for fungal infections, as it has been shown to have strong antifungal properties. It may also be useful in the development of new cancer treatments, as it has been shown to induce apoptosis in cancer cells. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
2,6-dichlorobenzyl benzoate can be synthesized through a variety of methods, including the reaction of 2,6-dichlorobenzyl chloride with sodium benzoate in the presence of a base. This method is commonly used in laboratory settings and can yield high purity this compound.
Scientific Research Applications
2,6-dichlorobenzyl benzoate has been used in a wide range of scientific research applications, including as a reagent in organic synthesis, as a preservative in cosmetics and personal care products, and as an insecticide. It has also been studied for its potential use in treating various diseases, including cancer and fungal infections.
properties
IUPAC Name |
(2,6-dichlorophenyl)methyl benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O2/c15-12-7-4-8-13(16)11(12)9-18-14(17)10-5-2-1-3-6-10/h1-8H,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOGFLSFWCPMNOH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OCC2=C(C=CC=C2Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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